(+)-1β-Acetyloxy-20-hydroxy-4a,4a,8,14-tetramethyl-3-oxo-A-homo-18-nor-4-oxa-5α-cholane-24-oic acid
(+)-1β-Acetyloxy-20-hydroxy-4a,4a,8,14-tetramethyl-3-oxo-A-homo-18-nor-4-oxa-5α-cholane-24-oic acid
Brand Name:
Vulcanchem
CAS No.:
103223-12-7
VCID:
VC0216669
InChI:
InChI=1S/C29H44O6/c1-17(30)33-22-16-24(32)34-25(2,3)20-11-14-27(5)21(29(20,22)7)9-8-18-19(10-13-26(18,27)4)28(6)15-12-23(31)35-28/h18-22H,8-16H2,1-7H3/t18-,19+,20+,21+,22+,26-,27-,28+,29+/m1/s1
SMILES:
CC(=O)OC1CC(=O)OC(C2C1(C3CCC4C(CCC4(C3(CC2)C)C)C5(CCC(=O)O5)C)C)(C)C
Molecular Formula:
C13H16Cl3N3O2S
Molecular Weight:
488.7 g/mol
(+)-1β-Acetyloxy-20-hydroxy-4a,4a,8,14-tetramethyl-3-oxo-A-homo-18-nor-4-oxa-5α-cholane-24-oic acid
CAS No.: 103223-12-7
Main Products
VCID: VC0216669
Molecular Formula: C13H16Cl3N3O2S
Molecular Weight: 488.7 g/mol
| CAS No. | 103223-12-7 |
|---|---|
| Product Name | (+)-1β-Acetyloxy-20-hydroxy-4a,4a,8,14-tetramethyl-3-oxo-A-homo-18-nor-4-oxa-5α-cholane-24-oic acid |
| Molecular Formula | C13H16Cl3N3O2S |
| Molecular Weight | 488.7 g/mol |
| IUPAC Name | [(1S,2R,3S,8R,11R,12R,15S,16R)-2,7,7,11,12-pentamethyl-15-[(2S)-2-methyl-5-oxooxolan-2-yl]-5-oxo-6-oxatetracyclo[9.7.0.02,8.012,16]octadecan-3-yl] acetate |
| Standard InChI | InChI=1S/C29H44O6/c1-17(30)33-22-16-24(32)34-25(2,3)20-11-14-27(5)21(29(20,22)7)9-8-18-19(10-13-26(18,27)4)28(6)15-12-23(31)35-28/h18-22H,8-16H2,1-7H3/t18-,19+,20+,21+,22+,26-,27-,28+,29+/m1/s1 |
| Standard InChIKey | YRZWUYVBIAACPY-CKZIFBJKSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC(=O)OC([C@H]2[C@]1([C@H]3CC[C@@H]4[C@H](CC[C@]4([C@@]3(CC2)C)C)[C@@]5(CCC(=O)O5)C)C)(C)C |
| SMILES | CC(=O)OC1CC(=O)OC(C2C1(C3CCC4C(CCC4(C3(CC2)C)C)C5(CCC(=O)O5)C)C)(C)C |
| Canonical SMILES | CC(=O)OC1CC(=O)OC(C2C1(C3CCC4C(CCC4(C3(CC2)C)C)C5(CCC(=O)O5)C)C)(C)C |
| PubChem Compound | 190485 |
| Last Modified | Nov 11 2021 |
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